Cas no 20466-47-1 (2-(octylsulfonyl)ethanol)

• Product Name: 2-(octylsulfonyl)ethanol
• CAS No: 20466-47-1
• MF: C₁₀H₂₂O₃S
• MW: 222.344882488251
• CID: 909847
• PubChem ID: 303516
• Update Time: 2025-04-19

2-(octylsulfonyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(octylsulfonyl)ethanol
• 2-octylsulfonylethanol
• < 2-Hydroxy-aethyl> -octyl-sulfon
• 1-(octylsulfonyl)ethan-2-ol
• 2-hydroxyethyl octyl sulfone
• AC1L72WR
• NSC191915
• ST4125193
• STK687664
• 20466-47-1
• 2-(OCTYLSULFONYL)-1-ETHANOL
• AKOS005600722
• NSC-191915
• AB01334878-02
• NCGC00342955-01
• DTXSID20307523

• Inchi： 1S/C10H22O3S/c1-2-3-4-5-6-7-9-14(12,13)10-8-11/h11H,2-10H2,1H3
• InChI Key： RJLIKAWSCHFMAD-UHFFFAOYSA-N
• SMILES： S(CCO)(CCCCCCCC)(=O)=O

Computed Properties

• Exact Mass: 222.12906
• Monoisotopic Mass: 222.129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.048
• Boiling Point: 383.3°C at 760 mmHg
• Flash Point: 185.6°C
• Refractive Index: 1.465
• PSA: 54.37
• LogP: 2.83480